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Compound of Interest

Compound Name: 5-Hydroxy-2-nitropyridine

Cat. No.: B096767

Technical Support Center: 5-hydroxy-2-nitropyridine

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability, storage, and handling of 5-hydroxy-2-nitropyridine (CAS No:
5418-51-9).

Frequently Asked Questions (FAQs)

Q1: What are the general properties of 5-hydroxy-2-nitropyridine?

5-hydroxy-2-nitropyridine, also known as 5-Nitro-2-pyridinol, is an aromatic heterocyclic
organic compound.[1][2] It typically appears as a crystalline solid, with a color ranging from
white or pale yellow to light brown or tan.[1][3][4] It is stable under normal temperatures and
pressures.[1] Key physical and chemical properties are summarized in the table below.

Data Presentation: Physical and Chemical Properties
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Property Value Citations
CAS Number 5418-51-9 [5][6][7]
Molecular Formula CsHaN20s3 [4107118]
Molecular Weight ~140.10 g/mol [4161[7]

White to tan/light brown
Appearance , [1][3][4]
crystalline powder

Melting Point 188-191 °C [4][6]

Soluble in hot water and alkali
liguors; sparingly soluble in

Solubility a . P g)./ [1][4]
water; insoluble in most

common organic solvents.

Q2: What are the recommended storage conditions for 5-hydroxy-2-nitropyridine?

To ensure its integrity, 5-hydroxy-2-nitropyridine should be stored in a tightly closed container
in a dry, cool, and well-ventilated area.[4][9] It is crucial to store the compound away from
incompatible materials, direct heat, and light.[1][4] For long-term stability, storage at room
temperature under an inert atmosphere is recommended.[1] Always check that containers are
clearly labeled and free from leaks.[3]

Q3: What is the stability and potential shelf life of this compound?

5-hydroxy-2-nitropyridine is stable under recommended storage conditions.[1][5][9] The shelf
life can vary depending on the purity, packaging, and specific storage conditions provided by
the manufacturer. It is best practice to refer to the lot-specific expiration date on the product
label and use the chemical promptly after purchase if possible.[4]

Q4: What substances are incompatible with 5-hydroxy-2-nitropyridine?

Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[1][3][9]
Strong bases may promote ring-opening reactions, while strong reducing agents (like hydrides
or sulfides) can create a risk of generating hazardous aromatic amines.[1] Contact with
oxidizing agents could result in ignition.[3]
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Q5: What are the primary hazards and necessary safety precautions?

This chemical is considered hazardous.[3][5] It is classified as an irritant that causes skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][4]
[6] Therefore, it is essential to avoid breathing dust and prevent contact with skin and eyes.[4]
[5][9] Accidental ingestion may be harmful and can potentially lead to methemoglobinemia, a
condition that inhibits normal oxygen uptake by the blood.[3]

Q6: What Personal Protective Equipment (PPE) is required for handling?

When handling 5-hydroxy-2-nitropyridine, appropriate personal protective equipment should
be worn. This includes:

Eye Protection: Safety glasses or goggles that meet OSHA or European Standard EN166
regulations.[2][5]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4][5]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator (e.g., N95 dust mask) if ventilation is inadequate or if dust is generated.[6][10]

Body Protection: Wear protective clothing to prevent skin contact.[4][5]

Work should be conducted in a well-ventilated area, and eyewash stations and safety showers
should be readily accessible.[5][9]

Troubleshooting Guide

Issue 1: The compound has changed color or appears degraded.

o Possible Cause A: Improper Storage. Exposure to light, heat, or air can lead to degradation
over time.

o Solution: Verify that the compound has been stored in a tightly sealed container in a cool,
dark, and dry place.[4][9] Discard the material if significant discoloration is observed, as its
purity may be compromised.
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» Possible Cause B: Contamination. Accidental contact with incompatible materials (e.qg.,
strong bases, oxidizing agents) could have occurred.[1][3]

o Solution: Review handling procedures to identify potential sources of cross-contamination.
Ensure dedicated spatulas and weighing boats are used. If contamination is suspected,
the material should not be used in sensitive experiments.

Issue 2: The compound is not dissolving as expected.

o Possible Cause: Incorrect Solvent Choice. 5-hydroxy-2-nitropyridine has specific solubility
characteristics. It is largely insoluble in most common organic solvents but is soluble in hot
water and alkali liquors.[1][4]

o Solution: For aqueous solutions, try dissolving the compound in hot water. For other
applications, dissolving in a basic aqueous solution (alkali liquor) may be effective. Always
perform a small-scale solubility test before preparing a large-scale solution.

Issue 3: An unexpected reaction, side-product, or decomposition occurred during an
experiment.

» Possible Cause A: Thermal Instability. Although the melting point is relatively high (188-191
°C), prolonged heating or excessive temperatures during a reaction could lead to
decomposition, which may produce carbon oxides, nitrogen oxides, and other toxic fumes.[4]
[10]

o Solution: Monitor reaction temperatures carefully. If possible, run the reaction at the lowest
effective temperature.

e Possible Cause B: Incompatible Reagents. The reaction mixture may contain strong
oxidizing agents, bases, or reducing agents that are reacting with the 5-hydroxy-2-
nitropyridine.[1][9]

o Solution: Carefully review all reagents and catalysts in the reaction scheme for known
incompatibilities. Consider alternative reagents if a potential incompatibility is identified.

Experimental Protocols
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Protocol: Visual Inspection and Assessment of Material Integrity

This protocol describes a systematic workflow for visually inspecting a new or stored batch of
5-hydroxy-2-nitropyridine to assess its quality before experimental use.

e Preparation: Before opening the container, ensure you are in a well-ventilated area (e.g., a
chemical fume hood) and are wearing the appropriate PPE (lab coat, gloves, eye protection).

[4115]

o Container Inspection: Check that the container is the original one, securely sealed, and not
physically damaged.[3] Verify that the label is legible and the expiration date has not passed.

e Visual Assessment: Open the container and observe the contents without inhaling any dust.

o Color: The compound should be a crystalline powder ranging from white to pale yellow or
tan.[1][3][4] Note any significant darkening, black/brown spots, or non-uniform coloration,
which could indicate degradation.

o Consistency: The material should be a free-flowing powder. Note any clumping or signs of
moisture absorption, which suggests improper storage in a non-dry environment.

o Documentation: Record the lot number, date of inspection, and observations in your lab
notebook.

» Decision:
o If the material passes visual inspection, it can proceed to experimental use.

o If there are signs of degradation, moisture, or contamination, the material should be
guarantined and not used for sensitive applications. Consult with a supervisor or your
institution's safety officer for proper disposal procedures.

» Resealing: After inspection, securely reseal the container to protect it from air and moisture.
[3][9] Return it to the recommended storage location.[4]

Visualizations
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Caption: Recommended workflow for receiving, storing, and handling 5-hydroxy-2-

nitropyridine.
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Caption: Decision tree for troubleshooting common issues with 5-hydroxy-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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